Cas no 869952-74-9 (4-(Difluoromethyl)-6-(4-fluorophenyl)-2-hydrazinylpyrimidine)

• Product Name: 4-(Difluoromethyl)-6-(4-fluorophenyl)-2-hydrazinylpyrimidine
• CAS No: 869952-74-9
• MF: C₁₁H₉F₃N₄
• MW: 254.211171865463
• MDL: MFCD05861707
• CID: 3059740
• PubChem ID: 7018671
• Update Time: 2025-11-07

4-(Difluoromethyl)-6-(4-fluorophenyl)-2-hydrazinylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-(4-fluorophenyl)-2-hydrazinylpyrimidine
• 869952-74-9
• [4-(difluoromethyl)-6-(4-fluorophenyl)pyrimidin-2-yl]hydrazine
• AKOS000311308
• DTXSID601185552
• DB-016966
• CS-0268248
• STK349986
• BBL040196
• [4-Difluoromethyl-6-(4-fluoro-phenyl)-pyrimidin-2-yl]-hydrazine
• MFCD05861707
• 4-(DIFLUOROMETHYL)-6-(4-FLUOROPHENYL)-2-HYDRAZINOPYRIMIDINE
• EN300-230107

• MDL： MFCD05861707
• Inchi： 1S/C11H9F3N4/c12-7-3-1-6(2-4-7)8-5-9(10(13)14)17-11(16-8)18-15/h1-5,10H,15H2,(H,16,17,18)
• InChI Key： SPYHWIQCEGJKHN-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2C=CC(=CC=2)F)=NC(NN)=N1)F

Computed Properties

• Exact Mass: 254.07793079Da
• Monoisotopic Mass: 254.07793079Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.8Ų

Additional information on 4-(Difluoromethyl)-6-(4-fluorophenyl)-2-hydrazinylpyrimidine

4-(Difluoromethyl)-6-(4-fluorophenyl)-2-hydrazinylpyrimidine

4-(Difluoromethyl)-6-(4-fluorophenyl)-2-hydrazinylpyrimidine, also known by its CAS number 869952-74-9, is a highly specialized organic compound with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms at positions 1 and 3. The presence of fluorine substituents at specific positions on the molecule introduces unique electronic and steric properties, making it a valuable candidate for various applications.

The structure of 4-(Difluoromethyl)-6-(4-fluorophenyl)-2-hydrazinylpyrimidine is characterized by a pyrimidine ring system with three distinct substituents: a difluoromethyl group at position 4, a fluorophenyl group at position 6, and a hydrazine group at position 2. These substituents not only enhance the compound's stability but also contribute to its reactivity in different chemical environments. Recent studies have shown that the fluorine atoms in the difluoromethyl and fluorophenyl groups play a critical role in modulating the compound's electronic properties, making it an ideal candidate for use in advanced materials and drug delivery systems.

One of the most promising applications of 869952-74-9 lies in its potential as a precursor for synthesizing novel pharmaceutical agents. The hydrazine group at position 2 allows for further functionalization, enabling the creation of derivatives with enhanced bioavailability and specificity. For instance, researchers have explored the use of this compound in developing anti-cancer drugs, where its ability to target specific cellular pathways has shown remarkable promise.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 4-(Difluoromethyl)-6-(4-fluorophenyl)-2-hydrazinylpyrimidine. By employing density functional theory (DFT) calculations, scientists have been able to map out the molecular orbitals and predict the compound's reactivity under various conditions. These studies have revealed that the molecule exhibits a high degree of conjugation due to its aromatic system, which significantly influences its optical and electronic properties.

In addition to its pharmacological applications, 869952-74-9 has also garnered attention in the field of materials science. Its unique combination of fluorinated groups and hydrazine functionality makes it an excellent candidate for use in organic electronics. Researchers have demonstrated that thin films prepared from this compound exhibit superior charge transport properties, making them suitable for applications in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

The synthesis of 4-(Difluoromethyl)-6-(4-fluorophenyl)-2-hydrazinylpyrimidine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrimidine ring through cyclization reactions, followed by selective substitution to introduce the desired functional groups. Recent optimizations in this synthesis pathway have significantly improved yields and reduced production costs, making large-scale manufacturing more feasible.

From an environmental perspective, 869952-74-9 has been evaluated for its biodegradability and toxicity profiles. Studies conducted under controlled laboratory conditions indicate that the compound exhibits low toxicity towards aquatic organisms, suggesting that it may be environmentally friendly when used responsibly. However, further research is needed to fully understand its long-term impact on ecosystems.

In conclusion, 4-(Difluoromethyl)-6-(4-fluorophenyl)-2-hydrazinylpyrimidine (CAS No: 869952-74-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in both academic research and industrial development.